4-{5-[(dimethylamino)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}-N-(2-phenylethyl)piperidine-1-carboxamide

• IUPAC Name: 4-[5-[(dimethylamino)methyl]-4-methyl-1,2,4-triazol-3-yl]-N-(2-phenylethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C20H30N6O/c1-24(2)15-18-22-23-19(25(18)3)17-10-13-26(14-11-17)20(27)21-12-9-16-7-5-4-6-8-16/h4-8,17H,9-15H2,1-3H3,(H,21,27)
• InChI Key: HUPYPEFGYLUIRC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1C2CCN(CC2)C(=O)NCCC3=CC=CC=C3)CN(C)C
• Molecular Formula: C20H30N6O
• Molecular Weight: 370.5 g/mol

Description

Synthesis Analysis

• A novel one-pot, three-component synthesis method using cyanamide, aromatic aldehydes, and an amine (piperidine, aqueous dimethylamine, and butylamine) under microwave irradiation has been reported for similar triazine derivatives (Sadek et al., 2023).

Molecular Structure Analysis

• Molecular structure investigations of similar s-triazine derivatives incorporating pyrazole/piperidine/aniline moieties were conducted using X-ray crystallography combined with Hirshfeld and DFT calculations (Shawish et al., 2021).

Chemical Reactions and Properties

• Triazine derivatives show moderate effects against some bacterial and fungal species, suggesting their potential in developing new pharmaceutical compounds (Abdel‐Aziz et al., 2008).

Physical Properties Analysis

• The synthesis and physical properties of similar compounds like 4-(dimethylamino)- and 4-(methylamino)-3'-arylspiro[cyclohexane-1,1'(3'H)-isobenzofuran] derivatives were investigated, providing insights into the physical characteristics of these compounds (Martin et al., 1981).

Chemical Properties Analysis

• The chemical properties of triazine derivatives, including their interactions and biological activities, are an area of active research. For instance, a study on the synthesis and inotropic evaluation of 1-substituted-N-(4,5-dihydro-1-methyl-[1,2,4]triazolo[4,3-a]quinolin-7-yl)piperidine-4-carboxamides offers insights into the chemical properties of related compounds (Liu et al., 2009).

Scientific Research Applications

Metabolic Profiling and Pharmacokinetics

Scientific investigations into compounds structurally related to "4-{5-[(dimethylamino)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}-N-(2-phenylethyl)piperidine-1-carboxamide" often focus on understanding their metabolic pathways and pharmacokinetics. For instance, studies on L-735,524, a potent HIV-1 protease inhibitor, have provided insights into the metabolic fate of such compounds in humans. These studies reveal the complex processes of glucuronidation, N-oxidation, hydroxylation, and N-depyridomethylation, highlighting the body's mechanisms for metabolizing and eliminating these substances (Balani et al., 1995).

Drug Discovery and Development

Compounds with similar structural attributes serve as key investigational tools in drug discovery and development, particularly in the context of targeting specific biological pathways or receptors. For example, SB-649868, an orexin 1 and 2 receptor antagonist developed for insomnia treatment, demonstrates the utility of such molecules in exploring therapeutic potentials. Through comprehensive disposition and metabolism studies, researchers can identify principal metabolic pathways and excretion profiles, informing the optimization of therapeutic candidates for improved efficacy and safety profiles (Renzulli et al., 2011).